Cas no 832735-62-3 (4-bromo-1-(2-fluoroethyl)-1,2-dihydropyridin-2-one)

• Product Name: 4-bromo-1-(2-fluoroethyl)-1,2-dihydropyridin-2-one
• CAS No: 832735-62-3
• MF: C₇H₇BrFNO
• MW: 220.038984537125
• MDL: MFCD28501999
• CID: 673876
• PubChem ID: 23115984
• Update Time: 2025-05-20

4-bromo-1-(2-fluoroethyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 4-bromo-1-(2-fluoroethyl)-
• 4-bromo-1-(2-fluoroethyl)pyridin-2-one
• 4-bromo-1-(2-fluoroethyl)-1,2-dihydropyridin-2-one
• SCHEMBL2536759
• SB16191
• D96693
• SY322173
• MFCD28501999
• DTXSID20630742
• starbld0041756
• PS-16946
• 832735-62-3
• 4-Bromo-1-(2-fluoroethyl)pyridin-2(1H)-one

• MDL： MFCD28501999
• Inchi： 1S/C7H7BrFNO/c8-6-1-3-10(4-2-9)7(11)5-6/h1,3,5H,2,4H2
• InChI Key： HQCMNURAOQPSFD-UHFFFAOYSA-N
• SMILES： BrC1C=CN(C(C=1)=O)CCF

Computed Properties

• Exact Mass: 218.96950g/mol
• Monoisotopic Mass: 218.96950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 4-bromo-1-(2-fluoroethyl)-1,2-dihydropyridin-2-one

Chemical Profile of 4-bromo-1-(2-fluoroethyl)-1,2-dihydropyridin-2-one (CAS No. 832735-62-3)

4-bromo-1-(2-fluoroethyl)-1,2-dihydropyridin-2-one (CAS No. 832735-62-3) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the dihydropyridine class, which is well-known for its applications in medicinal chemistry, particularly in the development of cardiovascular drugs and other therapeutic agents. The presence of both bromo and fluoro substituents in its molecular structure enhances its reactivity and makes it a valuable scaffold for further chemical modifications.

The synthesis of 4-bromo-1-(2-fluoroethyl)-1,2-dihydropyridin-2-one involves a multi-step process that typically begins with the condensation of appropriate precursors under controlled conditions. The introduction of the bromo group at the 4-position and the fluoroethyl moiety at the 1-position requires precise synthetic methodologies to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

In recent years, there has been a growing interest in exploring the pharmacological properties of dihydropyridine derivatives. The structural motifs present in 4-bromo-1-(2-fluoroethyl)-1,2-dihydropyridin-2-one make it an attractive candidate for further investigation. Studies have suggested that this compound may exhibit properties relevant to central nervous system (CNS) disorders, inflammation, and cancer. The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in drug design.

One of the most compelling aspects of 4-bromo-1-(2-fluoroethyl)-1,2-dihydropyridin-2-one is its potential as a building block for more complex molecules. Researchers have utilized this compound to develop novel analogs with enhanced pharmacological profiles. For instance, modifications at the 2-position of the dihydropyridine ring have led to compounds with improved solubility and bioavailability. These findings highlight the versatility of this scaffold and its importance in drug discovery.

The role of computational chemistry in understanding the behavior of 4-bromo-1-(2-fluoroethyl)-1,2-dihydropyridin-2-one cannot be overstated. Molecular modeling studies have provided valuable insights into its interactions with biological targets. These simulations have helped predict binding affinities and identify potential lead compounds for further optimization. The integration of experimental data with computational methods has accelerated the drug discovery process significantly.

Recent advancements in analytical techniques have also contributed to a better understanding of 4-bromo-1-(2-fluoroethyl)-1,2-dihydropyridin-2-one's properties. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its molecular structure and dynamics. These tools have enabled researchers to confirm the identity of impurities and assess the purity of synthesized samples, ensuring that subsequent biological evaluations are conducted on high-quality materials.

The potential applications of 4-bromo-1-(2-fluoroethyl)-1,2-dihydropyridin-2-one extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in materials science and agrochemicals as well. For example, derivatives of this compound have shown promise as intermediates in the synthesis of advanced polymers and specialty chemicals. This broadens its utility and underscores the importance of investing in its further development.

In conclusion, 4-bromo-1-(2-fluoroethyl)-1,2-dihydropyridin-2-one (CAS No. 832735-62-3) represents a significant advancement in medicinal chemistry. Its structural features and potential biological activities make it a valuable compound for further research and development. As our understanding of its properties continues to grow, so too will its applications in pharmaceuticals and other industries. The ongoing exploration of this compound underscores the dynamic nature of chemical research and its impact on society.